Cas no 761432-06-8 (Benzoic acid, 4-(2-butenylamino)-3,5-diiodo-, ethyl ester)
761432-06-8 structure
Product Name:Benzoic acid, 4-(2-butenylamino)-3,5-diiodo-, ethyl ester
CAS No:761432-06-8
MF:C13H15I2NO2
MW:471.072648286819
CID:538301
PubChem ID:71403627
Update Time:2025-04-19
Benzoic acid, 4-(2-butenylamino)-3,5-diiodo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-(2-butenylamino)-3,5-diiodo-, ethyl ester
- ethyl 4-(but-2-enylamino)-3,5-diiodobenzoate
- Ethyl 4-[(but-2-en-1-yl)amino]-3,5-diiodobenzoate
- 761432-06-8
- DTXSID20824523
-
- Inchi: 1S/C13H15I2NO2/c1-3-5-6-16-12-10(14)7-9(8-11(12)15)13(17)18-4-2/h3,5,7-8,16H,4,6H2,1-2H3
- InChI Key: MSSPRGSFSYUNNR-UHFFFAOYSA-N
- SMILES: IC1C=C(C(=O)OCC)C=C(C=1NCC=CC)I
Computed Properties
- Exact Mass: 470.91835
- Monoisotopic Mass: 470.91922g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.3
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
Benzoic acid, 4-(2-butenylamino)-3,5-diiodo-, ethyl ester Related Literature
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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